Cas no 2228506-12-3 (methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2228506-12-3
• MF: C₁₆H₂₇N₃O₄
• MW: 325.403284311295
• CID: 6054932
• PubChem ID: 165664622
• Update Time: 2025-10-30

methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1901760
• methyl 4-(1-amino-2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2228506-12-3

• Inchi： 1S/C16H27N3O4/c1-9-12(13(14(20)22-7)10(2)19(9)6)11(17)8-18-15(21)23-16(3,4)5/h11H,8,17H2,1-7H3,(H,18,21)
• InChI Key： WBTOFSVZDODBPE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C(C(=O)OC)=C(C)N(C)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.20015635g/mol
• Monoisotopic Mass: 325.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.6Ų

Additional information on methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Professional Introduction of Methyl 4-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No: 2228506-12-3)

Methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No: 2228506-12-3) is a complex organic compound with significant potential in the fields of pharmacology and biotechnology. This compound belongs to the class of pyrrole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The molecule features a pyrrole ring substituted with multiple functional groups, including methyl groups, amino groups, and a tert-butoxy carbonyl (Boc) protecting group. These substituents contribute to its unique chemical properties and reactivity.

The pyrrole ring serves as the core structure of this compound, providing a rigid framework for the attachment of various functional groups. The presence of multiple methyl groups at positions 1, 2, and 5 of the pyrrole ring suggests that these substituents may play a role in stabilizing the molecule's conformation or influencing its pharmacokinetic properties. The amino group at position 4 introduces potential for hydrogen bonding and interaction with biological targets, making it a key feature for bioactivity. Additionally, the tert-butoxy carbonyl (Boc) group is a common protecting group used in peptide synthesis and organic chemistry to temporarily block amine functionality during synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, protection/deprotection strategies, and selective functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These efforts have significantly enhanced the accessibility of this compound for further studies in medicinal chemistry.

In terms of biological activity, methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has shown promise as a precursor for peptide-based drugs or as a building block in the construction of bioactive molecules. Its structure suggests potential applications in drug delivery systems, where the pyrrole ring could serve as a scaffold for attaching targeting ligands or therapeutic agents. Furthermore, the presence of amino groups and methyl substituents may influence its solubility, stability, and bioavailability when used in vivo.

Recent studies have also highlighted the importance of pyrrole derivatives in mimicking natural products or modulating enzyme activity. For instance, researchers have investigated the ability of this compound to inhibit specific enzymes or interact with membrane receptors, paving the way for its use in treating various diseases. The integration of computational modeling techniques has further accelerated the understanding of its molecular interactions at atomic levels.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into its molecular structure and purity. Additionally, chromatographic techniques like high-performance liquid chromatography (HPLC) are employed to ensure consistent quality control during synthesis and purification.

In conclusion, methyl 4-(1-amino-2-{(tert-butoxy)carbonylamino}ethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No: 2228506-12-3) represents a valuable addition to the arsenal of organic compounds with potential applications in drug discovery and biotechnology. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration across diverse research domains.